N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-4-methoxybenzamide

• IUPAC Name: N-(1-ethyl-3,5-dimethylpyrazol-4-yl)-4-methoxybenzamide
• InChI: InChI=1S/C15H19N3O2/c1-5-18-11(3)14(10(2)17-18)16-15(19)12-6-8-13(20-4)9-7-12/h6-9H,5H2,1-4H3,(H,16,19)
• InChI Key: QMUDFFLPHIGXOU-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C(=N1)C)NC(=O)C2=CC=C(C=C2)OC)C
• Molecular Formula: C15H19N3O2
• Molecular Weight: 273.33 g/mol

Description

N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-4-methoxybenzamide, also known as EDPB, is a chemical compound that has been widely used in scientific research for its various biochemical and physiological effects. EDPB is a potent and selective agonist of the cannabinoid receptor type 2 (CB2), which makes it an important tool for studying the role of CB2 in various biological processes.

Mechanism of Action

N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-4-methoxybenzamide is a selective agonist of CB2, which means that it binds to and activates CB2 receptors in the body. CB2 receptors are primarily expressed in immune cells and are involved in modulating the immune response. Activation of CB2 receptors by N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-4-methoxybenzamide has been shown to modulate the release of cytokines and chemokines from immune cells, which can have an impact on inflammation and pain.
Biochemical and physiological effects:
N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-4-methoxybenzamide has been shown to have various biochemical and physiological effects, including modulating the immune response, reducing inflammation, and reducing pain. N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-4-methoxybenzamide has also been shown to have neuroprotective effects and may have potential therapeutic applications in neurological disorders such as multiple sclerosis and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-4-methoxybenzamide in lab experiments is its high selectivity for CB2 receptors, which allows for specific targeting of CB2-mediated processes. However, one limitation of using N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-4-methoxybenzamide is its relatively low potency compared to other CB2 agonists, which may require higher concentrations to achieve the desired effects.

Future Directions

1. Investigating the potential therapeutic applications of N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-4-methoxybenzamide in neurological disorders such as multiple sclerosis and Alzheimer's disease.
2. Studying the effects of N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-4-methoxybenzamide on the gut microbiome and its potential role in modulating the gut-brain axis.
3. Investigating the potential anti-tumor effects of N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-4-methoxybenzamide and its potential use in cancer therapy.
4. Studying the effects of N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-4-methoxybenzamide on the cardiovascular system and its potential role in treating cardiovascular diseases.
5. Investigating the potential use of N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-4-methoxybenzamide in combination with other drugs to enhance its therapeutic effects.

Scientific Research Applications

N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-4-methoxybenzamide has been widely used in scientific research to study the role of CB2 in various biological processes. CB2 is primarily expressed in immune cells and has been shown to play a role in modulating the immune response. N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-4-methoxybenzamide has been used to study the effects of CB2 activation on immune cell function, inflammation, and pain.